![molecular formula C23H25FN2OS B4650712 N-(2-fluorophenyl)-N-(4-phenyl-5-propyl-1,3-thiazol-2-yl)pentanamide](/img/structure/B4650712.png)
N-(2-fluorophenyl)-N-(4-phenyl-5-propyl-1,3-thiazol-2-yl)pentanamide
Overview
Description
N-(2-fluorophenyl)-N-(4-phenyl-5-propyl-1,3-thiazol-2-yl)pentanamide, also known as FPTP, is a compound that has been studied for its potential use in scientific research. This compound belongs to the class of thiazole derivatives and has been synthesized using various methods. The purpose of
Mechanism of Action
The mechanism of action of N-(2-fluorophenyl)-N-(4-phenyl-5-propyl-1,3-thiazol-2-yl)pentanamide involves its binding to the sigma-1 receptor. This receptor is located in various regions of the brain and is involved in the regulation of ion channels, neurotransmitter release, and intracellular signaling pathways. This compound has been shown to modulate the activity of the sigma-1 receptor, which can lead to changes in cellular processes and ultimately affect behavior and cognition.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can increase the release of dopamine and acetylcholine, which are neurotransmitters that are involved in motor control and cognition. This compound has also been shown to have antioxidant properties, which may have neuroprotective effects. In vivo studies have demonstrated that this compound can improve cognitive function and reduce motor deficits in animal models of Parkinson's disease.
Advantages and Limitations for Lab Experiments
N-(2-fluorophenyl)-N-(4-phenyl-5-propyl-1,3-thiazol-2-yl)pentanamide has several advantages for lab experiments. It is a relatively small molecule, which makes it easy to synthesize and modify. This compound has also been shown to have high affinity and selectivity for the sigma-1 receptor, which makes it a useful tool for studying this protein. However, this compound has some limitations. It has poor solubility in water, which can make it difficult to administer in vivo. This compound also has a relatively short half-life, which can limit its effectiveness in some experiments.
Future Directions
For the study of N-(2-fluorophenyl)-N-(4-phenyl-5-propyl-1,3-thiazol-2-yl)pentanamide include the development of new analogs and investigation of its therapeutic potential for various neurological disorders.
Scientific Research Applications
N-(2-fluorophenyl)-N-(4-phenyl-5-propyl-1,3-thiazol-2-yl)pentanamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. This compound has been shown to have an affinity for the sigma-1 receptor, which is a protein that is involved in various cellular processes, including neurotransmission. This compound has been used as a tool to study the role of sigma-1 receptors in the brain and their potential therapeutic applications.
properties
IUPAC Name |
N-(2-fluorophenyl)-N-(4-phenyl-5-propyl-1,3-thiazol-2-yl)pentanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25FN2OS/c1-3-5-16-21(27)26(19-15-10-9-14-18(19)24)23-25-22(20(28-23)11-4-2)17-12-7-6-8-13-17/h6-10,12-15H,3-5,11,16H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYBCQSQURJPYOQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)N(C1=CC=CC=C1F)C2=NC(=C(S2)CCC)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25FN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.